Cas no 66191-00-2 (ethyl (ditrimethylsilyl phosphono)formate)

• Product Name: ethyl (ditrimethylsilyl phosphono)formate
• CAS No: 66191-00-2
• MF: C₉H₂₃O₅PSi₂
• MW: 298.420686006546
• MDL: MFCD25965937
• CID: 1711059
• PubChem ID: 12521960
• Update Time: 2025-06-15

ethyl (ditrimethylsilyl phosphono)formate Chemical and Physical Properties

Names and Identifiers

• Phosphinecarboxylic acid, bis[(trimethylsilyl)oxy]-, ethyl ester, oxide
• ethyl (ditrimethylsilyl phosphono)formate
• 66191-00-2
• SCHEMBL9797775
• EN300-2010433

• MDL： MFCD25965937
• Inchi： 1S/C9H23O5PSi2/c1-8-12-9(10)15(11,13-16(2,3)4)14-17(5,6)7/h8H2,1-7H3
• InChI Key： KOCNPHVSECADSI-UHFFFAOYSA-N
• SMILES： P(C(=O)OCC)(=O)(O[Si](C)(C)C)O[Si](C)(C)C

Computed Properties

• Exact Mass: 298.08216390g/mol
• Monoisotopic Mass: 298.08216390g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• PSA: 71.64000
• LogP: 4.03900

Additional information on ethyl (ditrimethylsilyl phosphono)formate

Comprehensive Overview of Ethyl (ditrimethylsilyl phosphono)formate (CAS No. 66191-00-2)

Ethyl (ditrimethylsilyl phosphono)formate (CAS No. 66191-00-2) is a specialized organosilicon compound widely utilized in synthetic chemistry and material science. Its unique molecular structure, featuring a phosphono group and trimethylsilyl moieties, makes it a versatile reagent for nucleophilic substitution reactions and protecting group strategies. Researchers and industries value this compound for its ability to facilitate C-P bond formation, a critical step in synthesizing phosphonates and organophosphorus derivatives.

In recent years, the demand for ethyl (ditrimethylsilyl phosphono)formate has surged due to its applications in pharmaceutical intermediates and agrochemical development. The compound’s silyl-protecting groups enhance stability during complex reactions, addressing challenges in multi-step synthesis. A trending topic in organic chemistry forums revolves around optimizing its use in green chemistry protocols, aligning with the global push for sustainable synthesis methods. Questions like *"How to improve yield in silyl-phosphonate reactions?"* or *"Alternatives to traditional phosphorus reagents"* frequently appear in search queries, reflecting user interest in efficiency and innovation.

The compound’s role in peptide modification and bioconjugation has also gained attention, particularly in drug discovery pipelines. Its compatibility with solid-phase synthesis enables precise functionalization of biomolecules, a hot topic in biotech research. Analytical techniques such as NMR spectroscopy and mass spectrometry are essential for characterizing its purity, a common concern among purchasers searching for *"CAS 66191-00-2 purity standards"* or *"handling precautions for silyl phosphonates"*.

From an industrial perspective, ethyl (ditrimethylsilyl phosphono)formate is pivotal in producing flame retardants and lubricant additives, sectors increasingly focused on eco-friendly formulations. Regulatory trends emphasizing REACH compliance and halogen-free materials have spurred innovations leveraging this compound’s low toxicity profile. Manufacturers often search for *"bulk suppliers of CAS 66191-00-2"* or *"scalable phosphonate synthesis"*, highlighting its commercial relevance.

In academic settings, the compound’s mechanism in cross-coupling reactions is a subject of advanced studies. Recent publications explore its synergy with palladium catalysts for constructing heterocyclic frameworks, a key area in medicinal chemistry. SEO-optimized terms like *"silyl phosphonate applications 2024"* or *"CAS 66191-00-2 solubility data"* reflect the evolving research landscape.

Storage and handling of ethyl (ditrimethylsilyl phosphono)formate require attention to moisture sensitivity, a frequent query among lab technicians. Best practices include inert atmosphere storage and the use of molecular sieves, topics often discussed in technical forums. The compound’s hydrolytic stability under varying pH conditions is another area of practical interest, particularly for aqueous-phase reactions.

In summary, ethyl (ditrimethylsilyl phosphono)formate (CAS No. 66191-00-2) bridges fundamental research and industrial applications, driven by its structural versatility and alignment with sustainability goals. Its integration into high-value chemical synthesis ensures continued relevance, as evidenced by growing online discussions and search trends.